(2R,8S)-2,8-diaminononanedioic acid
(2R,8S)-2,8-diaminononanedioic acid
Ubenimex is a microbial metabolite and dipeptide with potential immunomodulatory and antitumor activities. Ubenimex competitively inhibits many aminopeptidases, including B, N and leucine aminopeptidases. Aminopeptidases has been implicated in the process of cell adhesion and invasion of tumor cells. Therefore, inhibiting aminopeptidases may partially attribute to the antitumor effect of ubenimex. This agent also activates T lymphocyte, macrophage and bone marrow stem cell as well as stimulates release of interleukin-1 and -2, thus further enhances its antitumor activity.
Ubenimex (also known as bestatin) is a competitive protease inhibitor. It is an inhibitor of aminopeptidase B, leukotriene A4 hydrolase, aminopeptidase N. It is being studied for use in the treatment of acute myelocytic leukemia.
Ubenimex (also known as bestatin) is a competitive protease inhibitor. It is an inhibitor of aminopeptidase B, leukotriene A4 hydrolase, aminopeptidase N. It is being studied for use in the treatment of acute myelocytic leukemia.
Brand Name:
Vulcanchem
CAS No.:
59014-27-6
VCID:
VC21537650
InChI:
InChI=1S/C9H18N2O4/c10-6(8(12)13)4-2-1-3-5-7(11)9(14)15/h6-7H,1-5,10-11H2,(H,12,13)(H,14,15)/t6-,7+
SMILES:
C(CCC(C(=O)O)N)CCC(C(=O)O)N
Molecular Formula:
C16H24N2O4
Molecular Weight:
218.25 g/mol
(2R,8S)-2,8-diaminononanedioic acid
CAS No.: 59014-27-6
VCID: VC21537650
Molecular Formula: C16H24N2O4
Molecular Weight: 218.25 g/mol
* For research use only. Not for human or veterinary use.

Description | Ubenimex is a microbial metabolite and dipeptide with potential immunomodulatory and antitumor activities. Ubenimex competitively inhibits many aminopeptidases, including B, N and leucine aminopeptidases. Aminopeptidases has been implicated in the process of cell adhesion and invasion of tumor cells. Therefore, inhibiting aminopeptidases may partially attribute to the antitumor effect of ubenimex. This agent also activates T lymphocyte, macrophage and bone marrow stem cell as well as stimulates release of interleukin-1 and -2, thus further enhances its antitumor activity. Ubenimex (also known as bestatin) is a competitive protease inhibitor. It is an inhibitor of aminopeptidase B, leukotriene A4 hydrolase, aminopeptidase N. It is being studied for use in the treatment of acute myelocytic leukemia. |
---|---|
CAS No. | 59014-27-6 |
Product Name | (2R,8S)-2,8-diaminononanedioic acid |
Molecular Formula | C16H24N2O4 |
Molecular Weight | 218.25 g/mol |
IUPAC Name | (2R,8S)-2,8-diaminononanedioic acid |
Standard InChI | InChI=1S/C9H18N2O4/c10-6(8(12)13)4-2-1-3-5-7(11)9(14)15/h6-7H,1-5,10-11H2,(H,12,13)(H,14,15)/t6-,7+ |
Standard InChIKey | VGGGPCQERPFHOB-RDBSUJKOSA-N |
Isomeric SMILES | CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H]([C@@H](CC1=CC=CC=C1)[NH3+])O |
SMILES | C(CCC(C(=O)O)N)CCC(C(=O)O)N |
Canonical SMILES | CC(C)CC(C(=O)[O-])NC(=O)C(C(CC1=CC=CC=C1)[NH3+])O |
Synonyms | Bestatin;Ubenimex;58970-76-6;(S)-2-((2S,3R)-3-amino-2-hydroxy-4-phenylbutanamido)-4-methylpentanoicacid;Ubenimexum[Latin];N-[(2S,3R)-3-Amino-2-hydroxy-4-phenylbutyryl]-L-leucine;CHEMBL29292;Bestatin,Ubenimex;EINECS261-529-2;NK421;NK-421;NSC265489;BRN4704312;([2S,3R]-3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine;[(2s,3r)-3-amino-2-hydroxy-4-phenylbutanoyl]-l-leucine;ST50405897;(3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine;3-(R)-Amino-2-(S)-hydroxy-4-phenylbutanoyl-(S)-leucine;(-)-N-((2S,3R)-3-Amino-2-hydroxy-4-phenylbutyryl)-L-leucine;(S-(R*,S*))-N-(3-Amino-2-hydroxy-4-phenylbutyroyl)-L-leucine;L-Leucine,N-(3-amino-2-hydroxy-1-oxo-4-phenylbutyl)-,(S-(R*,S*))-;SMR000059165;Ubenimexum;Ubestatin;2-(3-AMINO-2-HYDROXY-4-PHENYL-BUTYRYLAMINO)-4-METHYL-PENTANOICACID |
PubChem Compound | 6994847 |
Last Modified | Jul 19 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume